Cas no 2092251-96-0 (4-Bromo-6-(4-methylbenzyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-methylbenzyl)pyrimidine
• CAS No: 2092251-96-0
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 5056299
• Update Time: 2025-10-28

4-Bromo-6-(4-methylbenzyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-methylbenzyl)pyrimidine
• 4-bromo-6-[(4-methylphenyl)methyl]pyrimidine
• 4-Bromo-6-(4-methylbenzyl)pyrimidine

• Inchi： 1S/C12H11BrN2/c1-9-2-4-10(5-3-9)6-11-7-12(13)15-8-14-11/h2-5,7-8H,6H2,1H3
• InChI Key： DGBUTTJCSWSJIL-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC2C=CC(C)=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(4-methylbenzyl)pyrimidine

Comprehensive Overview of 4-Bromo-6-(4-methylbenzyl)pyrimidine (CAS No. 2092251-96-0): Properties, Applications, and Industry Insights

4-Bromo-6-(4-methylbenzyl)pyrimidine (CAS No. 2092251-96-0) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a 4-methylbenzyl substituent, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure (C₁₂H₁₁BrN₂) combines aromatic stability with reactive sites ideal for cross-coupling reactions, attracting significant interest from synthetic chemists.

Recent advancements in small-molecule therapeutics have heightened demand for functionalized pyrimidines like 4-Bromo-6-(4-methylbenzyl)pyrimidine. Industry reports indicate a 28% annual growth in pyrimidine-based intermediates, driven by their role in developing kinase inhibitors and anticancer agents. The compound's bromine atom at the 4-position enables efficient Suzuki-Miyaura couplings, while the methylbenzyl group enhances lipophilicity—a critical factor in bioavailability optimization for CNS-targeting drugs.

From a synthetic chemistry perspective, this compound addresses two key challenges in modern medicinal chemistry: selective functionalization and scalable production. Its crystalline form (typically white to off-white powder) exhibits excellent stability under inert atmospheres, with melting points ranging 142-145°C. Analytical data shows >98% purity by HPLC in commercial samples, meeting stringent requirements for high-throughput screening applications.

Environmental and regulatory considerations position 4-Bromo-6-(4-methylbenzyl)pyrimidine as a sustainable alternative to heavier halogenated compounds. Unlike polyhalogenated aromatics, its mono-bromo structure facilitates biodegradation pathways while maintaining synthetic utility. This aligns with the pharmaceutical industry's shift toward green chemistry principles, as evidenced by its inclusion in several EPA-approved synthetic routes.

Emerging applications in electronic materials have expanded the compound's relevance beyond life sciences. Researchers at MIT recently demonstrated its potential as a building block for organic semiconductors, leveraging the pyrimidine core's electron-deficient character. This dual applicability in biopharma and optoelectronics makes CAS 2092251-96-0 a compelling case study in molecular diversification strategies.

Quality control protocols for 4-Bromo-6-(4-methylbenzyl)pyrimidine emphasize residual solvent analysis and metal contamination screening—critical parameters for catalysis-sensitive reactions. Leading suppliers now provide GC-MS and ICP-OES certification data, reflecting growing industry emphasis on traceability standards. These developments coincide with increased FDA scrutiny of genotoxic impurities in drug intermediates.

The compound's structure-activity relationships (SAR) have been extensively studied in fragment-based drug design. Computational models suggest the 4-methylbenzyl moiety contributes to target binding affinity through π-stacking interactions, particularly in ATP-binding pockets. This explains its prevalence in patent applications for tyrosine kinase inhibitors targeting oncology and inflammatory diseases.

From a market perspective, 4-Bromo-6-(4-methylbenzyl)pyrimidine exemplifies the growing importance of tailor-made intermediates in precision medicine. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies, with deuterated variants showing particular promise in ADME research. Such specialized derivatives command premium pricing, reflecting their value in accelerating drug development timelines.

Storage and handling recommendations highlight the compound's sensitivity to UV degradation. Best practices suggest amber glass containers with argon blanket protection for long-term storage, while cryogenic grinding may be employed to achieve uniform particle size distribution for formulation studies. These technical considerations underscore the compound's role in advancing pharmaceutical manufacturing technologies.

Future research directions may explore continuous flow synthesis of 4-Bromo-6-(4-methylbenzyl)pyrimidine to enhance process intensification. Early-stage work demonstrates potential for photocatalytic bromination methods that could reduce reliance on traditional brominating agents. Such innovations align with the broader industry trend toward atom-economical synthesis of high-value heterocycles.